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Compound of Interest

Compound Name: Sulfo-Cyanine5.5 amine

Cat. No.: B15551967 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential safety and logistical information for the proper

handling and disposal of Sulfo-Cyanine5.5 amine, a fluorescent dye utilized in far-red and

near-infrared applications, including in vivo imaging. Adherence to these protocols is critical for

personnel safety and maintaining a compliant laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for Sulfo-Cyanine5.5 amine is presented below. This

information is crucial for proper handling, storage, and experimental planning.

Property Value

Molecular Formula C46H56N4O13S4

Molecular Weight 1001.22 g/mol

Excitation Maximum (λex) 673 nm[1]

Emission Maximum (λem) 694 nm[2][3]

Solubility Good in water, DMF, and DMSO[1]

Appearance Dark blue solid[4]

Storage Conditions Store at -20°C in the dark. Desiccate.[1][5]
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Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is the first line of defense against

potential chemical exposure. The following PPE is mandatory when handling Sulfo-
Cyanine5.5 amine, particularly in its powdered form.
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PPE Category Item Specifications and Usage

Eye and Face Protection Safety Goggles

Must be ANSI Z87.1 compliant

and provide a complete seal

around the eyes to protect

against dust particles.[6]

Face Shield

To be worn in conjunction with

safety goggles, especially

when handling larger

quantities or when there is a

risk of splashing.[6]

Hand Protection Nitrile Gloves

Double-gloving is

recommended to provide

robust protection against

chemical contact. Gloves

should be inspected for any

signs of degradation before

use and disposed of properly

after handling the compound.

[6][7]

Respiratory Protection
Air-Purifying Respirator (APR)

with P100 filters

A NIOSH-approved half-mask

or full-face APR is required

when handling the powdered

form of the dye to prevent

inhalation. A proper fit test is

mandatory before use.[6]

Protective Clothing Laboratory Coat

A full-length lab coat should be

worn to protect against

splashes and spills.[8]

Disposable Gown/Apron

For procedures with a high risk

of contamination, a disposable

gown or a chemical-resistant

apron should be worn over the

lab coat.[6]
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Operational Plan: A Step-by-Step Workflow for Safe
Handling
A systematic approach to handling Sulfo-Cyanine5.5 amine is crucial to minimize exposure

risk. The following workflow outlines the standard operating procedure for weighing the

powdered dye and preparing a solution.
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Figure 1. Workflow for Safe Handling of Sulfo-Cyanine5.5 Amine
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Figure 1. Workflow for the safe handling of Sulfo-Cyanine5.5 amine powder.
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Disposal Plan: Managing Sulfo-Cyanine5.5 Amine
Waste
Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental

responsibility. All waste materials contaminated with Sulfo-Cyanine5.5 amine must be treated

as hazardous chemical waste.

Waste Segregation and Collection:

Solid Waste: All contaminated solid materials, including gloves, weigh paper, pipette tips, and

disposable lab coats, must be collected in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Unused stock solutions and experimental residues containing Sulfo-
Cyanine5.5 amine should be collected in a separate, sealed, and properly labeled

hazardous waste container.

Key Disposal Principles:

Do Not Dispose Down the Drain: Under no circumstances should Sulfo-Cyanine5.5 amine
or its waste be disposed of down the sink.[8][9]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and a full

description of the contents, including the name "Sulfo-Cyanine5.5 amine" and any solvents

used.

Storage of Waste: Waste containers should be kept closed and stored in a designated

satellite accumulation area within the laboratory, away from incompatible materials.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EH&S) department.

By adhering to these safety protocols and operational plans, researchers can confidently work

with Sulfo-Cyanine5.5 amine while ensuring a safe and compliant laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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